Cas no 1805259-61-3 (4-(Difluoromethyl)-2-iodo-6-methoxypyridine-3-acetonitrile)

• Product Name: 4-(Difluoromethyl)-2-iodo-6-methoxypyridine-3-acetonitrile
• CAS No: 1805259-61-3
• MF: C₉H₇F₂IN₂O
• MW: 324.065961122513
• CID: 4891321
• Update Time: 2025-10-28

4-(Difluoromethyl)-2-iodo-6-methoxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-6-methoxypyridine-3-acetonitrile

• Inchi： 1S/C9H7F2IN2O/c1-15-7-4-6(8(10)11)5(2-3-13)9(12)14-7/h4,8H,2H2,1H3
• InChI Key： FBRMQCZAKXESFP-UHFFFAOYSA-N
• SMILES： IC1C(CC#N)=C(C(F)F)C=C(N=1)OC

Computed Properties

• Exact Mass: 323.957
• Monoisotopic Mass: 323.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 4-(Difluoromethyl)-2-iodo-6-methoxypyridine-3-acetonitrile

Comprehensive Overview of 4-(Difluoromethyl)-2-iodo-6-methoxypyridine-3-acetonitrile (CAS No. 1805259-61-3)

4-(Difluoromethyl)-2-iodo-6-methoxypyridine-3-acetonitrile is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and iodo substituents, make it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS number, 1805259-61-3, ensures precise identification in scientific databases and regulatory documentation. Researchers are increasingly interested in this molecule due to its role in developing novel heterocyclic compounds, which are pivotal in drug discovery and material science.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. 4-(Difluoromethyl)-2-iodo-6-methoxypyridine-3-acetonitrile exemplifies this trend, as its difluoromethyl group improves lipophilicity and membrane permeability. These properties are critical for designing central nervous system (CNS) drugs and antimicrobial agents, addressing global health challenges such as antibiotic resistance and neurodegenerative diseases. The compound's methoxy and cyano functionalities further expand its utility in catalysis and polymer chemistry.

The synthesis of 4-(Difluoromethyl)-2-iodo-6-methoxypyridine-3-acetonitrile involves multi-step reactions, including halogenation and nucleophilic substitution. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity. Environmental sustainability is a growing concern, prompting researchers to develop green chemistry protocols for such compounds. This aligns with the broader industry shift toward eco-friendly manufacturing and reduced waste generation.

From an analytical perspective, 4-(Difluoromethyl)-2-iodo-6-methoxypyridine-3-acetonitrile is characterized using NMR spectroscopy, mass spectrometry, and HPLC. These techniques ensure compliance with stringent quality standards required for preclinical studies. The compound's stability under various pH and temperature conditions is also a key focus, particularly for formulation development in the pharmaceutical sector.

Market trends indicate rising investments in custom synthesis and contract research for niche chemicals like 4-(Difluoromethyl)-2-iodo-6-methoxypyridine-3-acetonitrile. Companies specializing in high-value intermediates are leveraging AI-driven drug design to accelerate discovery pipelines. Additionally, the compound's potential applications in electronic materials and organic LEDs are under investigation, reflecting the interdisciplinary nature of modern chemical research.

In conclusion, 4-(Difluoromethyl)-2-iodo-6-methoxypyridine-3-acetonitrile (CAS No. 1805259-61-3) represents a versatile building block for innovation across multiple industries. Its synthesis, characterization, and applications continue to evolve, driven by technological advancements and societal needs. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing scientific and industrial challenges of our time.